Cas no 2034226-29-2 (4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine)

• Product Name: 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine
• CAS No: 2034226-29-2
• MF: C₁₅H₁₇F₃N₆O
• MW: 354.330292463303
• CID: 5468664
• Update Time: 2025-07-17

4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine
• 4-methoxy-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyrimidin-2-amine

• Inchi： 1S/C15H17F3N6O/c1-25-13-2-5-19-14(23-13)22-10-3-6-24(7-4-10)12-8-11(15(16,17)18)20-9-21-12/h2,5,8-10H,3-4,6-7H2,1H3,(H,19,22,23)
• InChI Key： UCPNAMSHLCKVJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCC(CC1)NC1N=CC=C(N=1)OC)(F)F

Computed Properties

• Exact Mass: 354.14159367 g/mol
• Monoisotopic Mass: 354.14159367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.1
• Molecular Weight: 354.33

Additional information on 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine

Chemical Profile of 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine (CAS No. 2034226-29-2)

4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine, identified by its Chemical Abstracts Service number 2034226-29-2, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple heterocyclic rings and functional groups. The presence of a trifluoromethyl group and pyrimidine moieties contributes to its unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural composition of 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine is meticulously designed to interact with biological targets in a highly specific manner. The methoxy substituent at the nitrogen position enhances the molecule's solubility and metabolic stability, while the piperidine ring introduces conformational flexibility, allowing for optimal binding affinity. These features are critical in the development of novel therapeutic agents that can modulate biological pathways with high precision.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate kinase activity, particularly in the context of cancer therapy. The pyrimidine scaffold is well-documented for its ability to interact with ATP-binding sites in kinases, leading to inhibition of their catalytic activity. The compound 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine leverages this property, making it a potential lead compound for the development of kinase inhibitors. Specifically, studies have indicated that derivatives of this compound exhibit inhibitory effects against several kinases implicated in tumor growth and progression.

One of the most compelling aspects of 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine is its potential to serve as a scaffold for structure-based drug design. The trifluoromethyl group, a common pharmacophore in drug development, enhances the molecule's lipophilicity and metabolic stability, while also improving its binding affinity to biological targets. This feature has been exploited in various high-throughput screening campaigns aimed at identifying novel inhibitors of cancer-related kinases. Preliminary computational studies suggest that this compound can bind to the ATP-binding pocket of kinases with high affinity, potentially leading to the development of next-generation anticancer agents.

The synthesis of 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the coupling of various heterocyclic fragments, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have significantly improved the efficiency of these synthetic routes. For instance, palladium-catalyzed Buchwald-Hartwig amination reactions have been employed to construct the piperidine-pyrimidine core structure with excellent regioselectivity.

The pharmacological profile of 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin-4-y]]l piperidin - 4 - yl} pyrim id ine - 2 - am ine has been extensively evaluated in vitro using various biochemical assays. These studies have revealed that the compound exhibits potent inhibitory activity against several kinases, including those belonging to the tyrosine kinase family. Notably, it has shown significant activity against mutant forms of proteins associated with chronic myeloid leukemia (CML), such as BCR-Abl mutants. This makes it a promising candidate for further investigation as a potential therapeutic agent for CML patients who may develop resistance to existing treatments.

In addition to its kinase inhibitory properties, 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidin - 4 - yl] piper id ine - 4 - yl} py rim id ine - 2 - am ine has also been investigated for its potential role in modulating other biological pathways. For example, preclinical studies have suggested that it may interfere with the signaling pathways involved in inflammation and immune response. These findings are particularly intriguing given the growing recognition of inflammation as a key driver in various chronic diseases, including cancer and autoimmune disorders.

The development of novel antiviral agents has also seen renewed interest due to emerging viral threats and concerns about antibiotic resistance. The structural features of 4-methoxy-N-{1-[6-(trifluoromethyl)pyrimidine - 4 - yl] piper id ine - 4 - yl} py rim id ine - 2 - am ine make it a viable candidate for further exploration in this area. Initial studies have shown that derivatives of this compound can inhibit viral replication by interfering with essential viral enzymes or host cell factors involved in viral entry and assembly.

The future prospects for CAS No. 2034226 - 29 - 2 are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in drug discovery technologies, such as fragment-based drug design and virtual screening, are expected to accelerate the identification of novel analogs with improved efficacy and reduced toxicity. Additionally, collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, 20342 26 – 29 – 2 represents an exciting opportunity for researchers interested in developing novel therapeutic agents targeting cancer and other diseases associated with dysregulated kinase activity or inflammatory processes. Its unique structural features and promising preclinical data position it as a valuable scaffold for further exploration in medicinal chemistry.